Cas no 2227986-22-1 (rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro2.2pentan-1-yl}methyl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro2.2pentan-1-yl}methyl)pyrrolidine-1-carboxylate
• CAS No: 2227986-22-1
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5897052
• PubChem ID: 165555476
• Update Time: 2025-10-29

rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro2.2pentan-1-yl}methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro2.2pentan-1-yl}methyl)pyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro[2.2]pentan-1-yl}methyl)pyrrolidine-1-carboxylate
• EN300-1634091
• 2227986-22-1

• Inchi： 1S/C15H25NO3/c1-14(2,3)19-13(18)16-8-10(12(17)9-16)6-11-7-15(11)4-5-15/h10-12,17H,4-9H2,1-3H3/t10-,11?,12-/m1/s1
• InChI Key： BWOYJBVJLFCYAJ-IGBJHFKCSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC1CC21CC2

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro2.2pentan-1-yl}methyl)pyrrolidine-1-carboxylate

rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro[2.2]pentan-1-yl}methyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro[2.2]pentan-1-yl}methyl)pyrrolidine-1-carboxylate, identified by the CAS number 2227986-22-1, is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The racemic nature of this compound indicates that it exists as a mixture of two enantiomers, which is a common characteristic in many pharmaceutical agents. The tert-butyl group attached to the pyrrolidine ring serves as a bulky substituent, potentially influencing the compound's solubility and stability. The pyrrolidine core is a five-membered amine ring, which is known for its versatility in organic chemistry and its ability to participate in various bioactive interactions.

One of the most intriguing aspects of this compound is the presence of the spiro[2.2]pentan-1-yl group. Spiro compounds are characterized by two rings sharing only one atom, creating a unique three-dimensional structure. In this case, the spiro system introduces additional complexity to the molecule, potentially enhancing its binding affinity to specific biological targets. Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to modulate pharmacokinetic properties and improve bioavailability.

The stereochemistry of the compound is defined by the (3R,4S) configuration, which plays a crucial role in determining its biological activity. Stereoisomers often exhibit vastly different pharmacological profiles, and the specific arrangement of substituents in this compound may contribute to its efficacy in targeting particular receptors or enzymes. Advanced computational methods have been employed to model the interactions between this compound and its potential biological targets, providing valuable insights into its mechanism of action.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its production process. Novel synthetic routes have been developed that utilize environmentally friendly reagents and conditions, aligning with the growing trend toward sustainable chemistry. These advancements not only enhance the scalability of production but also reduce the environmental footprint associated with manufacturing processes.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways has been explored in various disease models, including neurodegenerative disorders and inflammatory conditions. The hydroxyl group at position 3 of the pyrrolidine ring is thought to play a critical role in these interactions, acting as a site for hydrogen bonding and other non-covalent interactions that are essential for bioactivity.

The integration of cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has significantly improved our understanding of this compound's structural properties. These techniques have provided detailed insights into its conformational flexibility and dynamic behavior, which are critical factors in determining its pharmacokinetic profile.

Moreover, computational modeling studies have been instrumental in predicting the compound's behavior under various physiological conditions. Molecular dynamics simulations have revealed that the spiro system introduces rigidity into the molecule, potentially stabilizing its active conformation and enhancing its binding affinity to target proteins.

In conclusion, rac-tert-butyl (3R,4S)-3-hydroxy-4-({spiro[2.2]pentan-1-yl}methyl)pyrrolidine-1-carboxylate represents a fascinating example of how complex molecular architectures can be harnessed for therapeutic purposes. With ongoing research exploring its synthetic optimization, biological activity, and potential applications, this compound continues to be an area of intense scientific interest.